1β,3α,7β-Trihydroxy-5β-cholanic Acid
1β,3α,7β-Trihydroxy-5β-cholanic Acid
Brand Name:
Vulcanchem
CAS No.:
108179-87-9
VCID:
VC0033420
InChI:
InChI=1S/C24H40O5/c1-13(4-7-21(28)29)16-5-6-17-22-18(8-9-23(16,17)2)24(3)14(11-19(22)26)10-15(25)12-20(24)27/h13-20,22,25-27H,4-12H2,1-3H3,(H,28,29)/t13-,14+,15+,16-,17+,18+,19+,20-,22+,23-,24+/m1/s1
SMILES:
CC(CCC(=O)O)C1CCC2C1(CCC3C2C(CC4C3(C(CC(C4)O)O)C)O)C
Molecular Formula:
C24H40O5
Molecular Weight:
408.6 g/mol
1β,3α,7β-Trihydroxy-5β-cholanic Acid
CAS No.: 108179-87-9
Reference Standards
VCID: VC0033420
Molecular Formula: C24H40O5
Molecular Weight: 408.6 g/mol
| CAS No. | 108179-87-9 |
|---|---|
| Product Name | 1β,3α,7β-Trihydroxy-5β-cholanic Acid |
| Molecular Formula | C24H40O5 |
| Molecular Weight | 408.6 g/mol |
| IUPAC Name | (4R)-4-[(1R,3S,5S,7S,8S,9S,10S,13R,14S,17R)-1,3,7-trihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoic acid |
| Standard InChI | InChI=1S/C24H40O5/c1-13(4-7-21(28)29)16-5-6-17-22-18(8-9-23(16,17)2)24(3)14(11-19(22)26)10-15(25)12-20(24)27/h13-20,22,25-27H,4-12H2,1-3H3,(H,28,29)/t13-,14+,15+,16-,17+,18+,19+,20-,22+,23-,24+/m1/s1 |
| Standard InChIKey | GYUVAHWOVINGNE-BSNAKVQISA-N |
| Isomeric SMILES | C[C@H](CCC(=O)O)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2[C@H](C[C@H]4[C@@]3([C@@H](C[C@H](C4)O)O)C)O)C |
| SMILES | CC(CCC(=O)O)C1CCC2C1(CCC3C2C(CC4C3(C(CC(C4)O)O)C)O)C |
| Canonical SMILES | CC(CCC(=O)O)C1CCC2C1(CCC3C2C(CC4C3(C(CC(C4)O)O)C)O)C |
| Synonyms | (1β,3α,5β,7β)- 1,3,7-Trihydroxycholan-24-oic Acid |
| PubChem Compound | 5284000 |
| Last Modified | Nov 11 2021 |
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